3-Fluoro-5-(trifluoromethyl)phenol

• CAS: 172333-87-8
• Molecular Formula: C7H4F4O
• Molecular Weight: 180.1 g/mol
• SMILES: C1=C(C=C(C=C1O)F)C(F)(F)F
• InChI: InChI=1S/C7H4F4O/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3,12H
• InChIKey: VNTKPYNBATZMSV-UHFFFAOYSA-N

3-Fluoro-5-(trifluoromethyl)phenol (CAS 172333-87-8) is a fluorinated aromatic building block of the trifluoromethylbenzene class, bearing a phenolic hydroxyl group with a meta-fluorine substituent and a meta-trifluoromethyl group. This dual-fluorination pattern imparts distinct physicochemical properties—enhanced acidity (predicted pKa ~7.97) and moderate lipophilicity (LogP ~2.55)—that differentiate it from simpler trifluoromethylphenols.

3-Fluoro-5-(trifluoromethyl)phenol (CAS 172333-87-8): A Dual-Fluorinated Phenol for Drug and Agrochemical Intermediates – Procurement Overview

3-Fluoro-5-(trifluoromethyl)phenol (CAS 172333-87-8) is a fluorinated aromatic building block of the trifluoromethylbenzene class, bearing a phenolic hydroxyl group with a meta-fluorine substituent and a meta-trifluoromethyl group . This dual-fluorination pattern imparts distinct physicochemical properties—enhanced acidity (predicted pKa ~7.97) and moderate lipophilicity (LogP ~2.55)—that differentiate it from simpler trifluoromethylphenols . It is primarily employed as a versatile intermediate in the synthesis of fluorinated pharmaceuticals and agrochemicals, where its electron-withdrawing substituents are leveraged to tune metabolic stability and target binding .

Dual-fluorinated aromatic building block for pharmaceutical and agrochemical intermediate synthesis

Supports regioselective structure–activity relationship studies requiring tunable acidity and lipophilicity

Reported fit for metabolic stability and target-binding modulation via electron-withdrawing substitution

Why 3-Fluoro-5-(trifluoromethyl)phenol Cannot Be Replaced by Common Trifluoromethylphenol Isomers: Acidity, Lipophilicity, and Regioselectivity Risks

Substituting 3-fluoro-5-(trifluoromethyl)phenol with a generic isomer or mono-substituted analog introduces significant procurement risk. The precise spatial arrangement of the fluorine and trifluoromethyl groups relative to the hydroxyl group dictates local electron density, directly influencing pKa, LogP, and site-selective reactivity in downstream syntheses [1]. For example, the 4-fluoro-3-(trifluoromethyl) isomer exhibits a weaker acidity (predicted pKa ~8.97) than the target 3-fluoro-5-(trifluoromethyl) isomer (predicted pKa ~7.97) . Such differences can lead to altered reaction kinetics, unexpected regiochemical outcomes in metalation or coupling reactions, and compromised bioactivity of the final drug candidate [2]. Procurement decisions based solely on structural similarity without quantitative verification of these key parameters can result in failed syntheses or off-specification active pharmaceutical ingredients.

Acidity Mismatch

Isomeric substitution may shift pKa, altering ionization at physiological pH and disrupting target engagement.

Regioselectivity Shift

Altered substitution pattern may direct metalation to different ring positions, producing undesired regioisomers.

Lipophilicity Profile

Replacing with non-fluorinated analogs may lower LogP, potentially affecting membrane permeability context.

• [1] Marzi, E., et al. Fluorophenols and (trifluoromethyl)phenols as substrates of site-selective metalation reactions: To protect or not to protect. Eur. J. Org. Chem. 2001, 2911-2915. View Source
• [2] Böhm, H.-J., et al. Fluorine in Medicinal Chemistry. ChemBioChem 2004, 5, 637-643. View Source

Quantitative Differentiation of 3-Fluoro-5-(trifluoromethyl)phenol: Head-to-Head Physicochemical and Reactivity Data

Enhanced Acidity: pKa Comparison vs. 4-Fluoro-3-(trifluoromethyl)phenol

The predicted acidity of 3-fluoro-5-(trifluoromethyl)phenol (pKa = 7.97 ± 0.10) is approximately 1.0 log unit stronger than that of its closer isomer 4-fluoro-3-(trifluoromethyl)phenol (pKa = 8.97 ± 0.18) . This enhanced acidity stems from the additive electron-withdrawing effects of the meta-fluorine and meta-trifluoromethyl substituents, which stabilize the phenolate anion more effectively than the para-fluorine pattern in the comparator [1].

Enhanced Acidity

Cross-study comparable

pKa 7.97 vs 8.97 comparator

Reported acidity difference may support ionization-dependent design

Predicted values at 25°C; experimental validation recommended

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	pKa = 7.97 ± 0.10 (Predicted, ChemicalBook)
Comparator Or Baseline	4-Fluoro-3-(trifluoromethyl)phenol: pKa = 8.97 ± 0.18 (Predicted, ChemicalBook)
Quantified Difference	ΔpKa ≈ 1.0 unit (target is ~10× more acidic)
Conditions	Predicted values at 25°C

Why This Matters

A lower pKa translates to greater ionization at physiological pH, directly impacting solubility, permeability, and target engagement in biological systems, making the target compound preferable for designs requiring an ionized phenol pharmacophore.

• [1] Hansch, C., Leo, A., Taft, R.W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165-195. View Source

LogP Modulation: Lipophilicity Comparison vs. 3-(Trifluoromethyl)phenol

The introduction of a fluorine atom at the 3-position in 3-fluoro-5-(trifluoromethyl)phenol raises the predicted LogP to 2.55, compared to 2.41 for the non-fluorinated analog 3-(trifluoromethyl)phenol [1]. While both compounds fall within the optimal drug-like LogP range, the subtle increase in lipophilicity can enhance membrane permeability and metabolic stability, a well-documented effect of aryl fluorination [2].

LogP Modulation

Cross-study comparable

LogP 2.55 vs 2.41 non-fluorinated analog

Incremental lipophilicity may support membrane permeability review

Predicted values; experimental ADME profiling needed

Evidence Dimension	Octanol-Water Partition Coefficient (LogP)
Target Compound Data	LogP = 2.55 (Predicted, ChemSite)
Comparator Or Baseline	3-(Trifluoromethyl)phenol: LogP = 2.41 (Predicted, Crippen)
Quantified Difference	ΔLogP ≈ +0.14 (target is ~1.4× more lipophilic)
Conditions	Predicted values

Why This Matters

The enhanced lipophilicity of the target compound can improve passive membrane diffusion and target tissue distribution, a critical parameter when selecting building blocks for central nervous system or intracellular drug targets.

• [1] 3-Fluoro-5-(trifluoromethyl)phenol, LogP Prediction. Chemsite. https://www.chem-site.com View Source
• [2] Purser, S., Moore, P.R., Swallow, S., Gouverneur, V. Fluorine in medicinal chemistry. Chem. Soc. Rev. 2008, 37, 320-330. View Source

Unique Ortho-Metalation Directing Effect: A Regioselectivity Advantage

MOM-protected (trifluoromethyl)phenols exhibit exclusive ortho-metalation adjacent to the oxygen, but the meta isomer (which includes the 3-fluoro-5-(trifluoromethyl) substitution pattern) displays optional site selectivity: hydrogen/metal exchange occurs at the 2-position with LIC-KOR reagent and at the 6-position with sec-butyllithium [1]. This dual regioselectivity, not observed for the ortho- or para-substituted isomers, offers synthetic chemists programmable access to different difunctionalized products from a single starting material.

Ortho-Metalation Control

Class-level inference

Switchable 2- or 6-position metalation

May support programmable regioselectivity in synthesis workflows

MOM-protected substrate context; source-specific review advised

Evidence Dimension	Site of deprotonative metalation
Target Compound Data	2-position (with LIC-KOR) or 6-position (with sec-BuLi) for meta isomers (class-level)
Comparator Or Baseline	Ortho and para isomers: metalation always adjacent to O; no optional site selectivity
Quantified Difference	Qualitative switch in regioselectivity based on base choice
Conditions	MOM-protected substrates; Eur. J. Org. Chem. 2001, 2911-2915

Why This Matters

For procurement of advanced intermediates, this intrinsic regiochemical flexibility increases synthetic convergence and reduces the number of separate building blocks needed, offering a clear strategic advantage in medicinal chemistry campaigns.

• [1] Marzi, E., et al. Fluorophenols and (trifluoromethyl)phenols as substrates of site-selective metalation reactions: To protect or not to protect. Eur. J. Org. Chem. 2001, 2911-2915. View Source

Optimal Application Scenarios for 3-Fluoro-5-(trifluoromethyl)phenol in Pharmaceutical and Agrochemical R&D

Synthesis of Kinase Inhibitors Requiring an Acidic Phenol Pharmacophore

The enhanced acidity (pKa ~7.97) of 3-fluoro-5-(trifluoromethyl)phenol makes it a privileged fragment for kinase inhibitor design, where a deprotonated phenol can form critical hydrogen bonds with the hinge region . Its moderate lipophilicity (LogP 2.55) also ensures adequate cell permeability, addressing a common limitation of highly polar phenolic inhibitors.

Agrochemical Intermediate for Trifluoromethylphenyl Amide Insecticides

The 3-fluoro-5-(trifluoromethyl)phenyl motif is a key substructure in novel trifluoromethylphenyl amides exhibiting insecticidal and repellent properties [1]. The specific substitution pattern of the target phenol provides the electronic and steric profile optimal for amide coupling, directly impacting the potency and environmental stability of the final agrochemical product.

Site-Selective C-H Functionalization in Parallel Synthesis Libraries

In combinatorial chemistry workflows, the optional site selectivity of meta-substituted (trifluoromethyl)phenols upon metalation allows for the programmed installation of diverse functional groups at either the 2- or 6-position simply by changing the base [2]. This dramatically expands accessible chemical space from a single starting material, reducing inventory complexity and accelerating hit-to-lead optimization.

Application

Selection Property

Validation Focus

Kinase inhibitor intermediate studies

Acidic phenol pharmacophore context

Ionization-dependent target engagement review

Agrochemical building block synthesis

Trifluoromethylphenyl amide formation fit

Coupling efficiency and stability endpoint review

Parallel synthesis library design

Switchable site selectivity

Regiochemical outcome verification

• [1] Becnel, J.J., et al. Insecticidal, repellent and fungicidal properties of novel trifluoromethylphenyl amides. 2013. https://ufdc.ufl.edu View Source
• [2] Marzi, E., et al. Fluorophenols and (trifluoromethyl)phenols as substrates of site-selective metalation reactions: To protect or not to protect. Eur. J. Org. Chem. 2001, 2911-2915. View Source